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Compound of Interest

Compound Name: (Z)-RG-13022

CAS No.: 136831-48-6

Cat. No.: B1680579

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(Z)-RG-13022 is a potent and selective inhibitor of the epidermal growth factor receptor (EGFR)

tyrosine kinase.[1][2][3] By competitively binding to the ATP-binding site of the EGFR kinase

domain, (Z)-RG-13022 blocks receptor autophosphorylation and subsequent activation of

downstream signaling pathways, such as the MAPK and PI3K/AKT pathways.[1] This inhibition

of EGFR signaling can suppress tumor cell proliferation and survival, making (Z)-RG-13022 a

valuable tool for cancer research and potential therapeutic development, particularly for EGFR-

driven cancers.[1]

These application notes provide detailed guidelines for the long-term storage, handling, and

stability testing of (Z)-RG-13022 to ensure its integrity and performance in research

applications.

Chemical and Physical Properties

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1680579#bc-rfq
https://www.benchchem.com/product/b1680579/docs?utm_src=pdf-body#application-notes-and-protocols-for-z-rg-13022
https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://www.researchgate.net/figure/Simplified-EGFR-signaling-pathway-Ligands-are-EGF-TGF-b-ER-and-AR-The-two-main_fig1_49711601
https://pfocr.wikipathways.org/figures/PMC3227927__onc0121007080001.html
https://www.benchchem.com/product/b1680579/docs?utm_src=pdf-body#application-notes-and-protocols-for-z-rg-13022
https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://www.benchchem.com/product/b1680579/docs?utm_src=pdf-body#application-notes-and-protocols-for-z-rg-13022
https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://www.benchchem.com/product/b1680579/docs?utm_src=pdf-body#application-notes-and-protocols-for-z-rg-13022
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680579?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name
3-Pyridineacetonitrile, α-[(3,4-

dimethoxyphenyl)methylene]-, (αZ)-

Synonyms RG-13022, Tyrphostin RG 13022

CAS Number 149286-90-8 ((Z)-isomer), 136831-48-6

Molecular Formula C16H14N2O2

Molecular Weight 266.30 g/mol [1]

Appearance Solid powder[1]

Purity ≥98%

Solubility Soluble in DMSO[1]

Long-Term Storage Conditions
Proper storage of (Z)-RG-13022 is critical to maintain its stability and activity over time. The

following conditions are recommended based on supplier information and general best

practices for small molecule inhibitors.

Solid Compound
Storage Condition Temperature Duration Notes

Long-Term -20°C Months to years
Keep in a dry, dark

place.[1]

Short-Term 0 - 4°C Days to weeks
Keep in a dry, dark

place.[1]

Shipping Ambient A few weeks

The compound is

stable for short

periods at ambient

temperature.[1]

Stock Solutions (in DMSO)
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Storage Condition Temperature Duration Notes

Long-Term -20°C or -80°C Months to a year

Aliquot to avoid

repeated freeze-thaw

cycles.

Short-Term 0 - 4°C Days to weeks

Experimental Protocols
The following protocols are based on the International Council for Harmonisation (ICH) Q1A

guidelines for stability testing of new drug substances and can be adapted for (Z)-RG-13022.

Protocol for Long-Term Stability Testing
Objective: To establish a re-test period for (Z)-RG-13022 under recommended long-term

storage conditions.

Methodology:

Batch Selection: Use at least three primary batches of (Z)-RG-13022.

Container Closure System: Store the compound in well-sealed containers that are inert and

will not interact with the compound.

Storage Conditions: Store the batches at the recommended long-term storage condition of

-20°C ± 5°C.

Testing Frequency:

Year 1: Every 3 months

Year 2: Every 6 months

Annually thereafter through the proposed re-test period.

Analytical Methods: At each time point, test the samples for purity, appearance, and any

other relevant physical or chemical properties. A validated stability-indicating HPLC method
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is recommended for purity and degradation product analysis.

Evaluation: Analyze the data for any significant changes over time.

Protocol for Accelerated Stability Testing
Objective: To observe the effect of short-term excursions outside the recommended storage

conditions.

Methodology:

Batch Selection: Use at least three primary batches of (Z)-RG-13022.

Storage Conditions: Store the batches at an elevated temperature, for example, 40°C ± 2°C

with 75% ± 5% relative humidity (RH) for a solid, or an appropriate elevated temperature for

a solution.

Study Duration: A minimum of 6 months.

Testing Frequency: A minimum of three time points, including the initial and final time points

(e.g., 0, 3, and 6 months).

Analytical Methods: The same as for long-term stability testing.

Evaluation: Significant changes in the product under accelerated conditions suggest that the

compound is sensitive to temperature and humidity.

Protocol for Stress Testing
Objective: To identify potential degradation products and degradation pathways.

Methodology:

Batch Selection: A single batch can be used for stress testing.

Stress Conditions:

Temperature: Expose the compound to temperatures in 10°C increments above the

accelerated testing temperature (e.g., 50°C, 60°C).
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Humidity: Expose the solid compound to high humidity levels (e.g., ≥75% RH).

Photostability: Expose the compound to light according to ICH Q1B guidelines. Include a

dark control.

pH: Test the susceptibility to hydrolysis in solution across a wide range of pH values.

Oxidation: Expose the compound to an oxidizing agent (e.g., hydrogen peroxide).

Analysis: Characterize any degradation products to understand the stability profile of the

molecule.

Signaling Pathway and Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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